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Introduction
Infigratinib is a potent and selective inhibitor of the fibroblast growth factor receptor (FGFR)

family of receptor tyrosine kinases.[1][2][3] It is an orally administered small molecule that has

shown clinical activity in cancers with FGFR alterations, such as cholangiocarcinoma.[1][2][4]

The development of robust bioanalytical methods is crucial for accurately characterizing the

pharmacokinetics, safety, and efficacy of infigratinib in both preclinical and clinical studies.

Mass spectrometry (MS) coupled with liquid chromatography (LC) has become the gold

standard for the quantification of small molecules like infigratinib in complex biological matrices

due to its high sensitivity, selectivity, and specificity.

The use of a stable isotope-labeled internal standard (IS) is a critical component of quantitative

LC-MS/MS assays to correct for variability in sample preparation and instrument response.

Infigratinib-d3, a deuterated analog of infigratinib, is an ideal internal standard for such

assays. Its chemical properties are nearly identical to infigratinib, ensuring it co-elutes and

ionizes similarly, while its mass difference allows for distinct detection by the mass
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spectrometer. This application note provides detailed protocols and data for the use of

Infigratinib-d3 in mass spectrometry assays for the quantification of infigratinib.

Signaling Pathway of Infigratinib Target: FGFR
Infigratinib targets and inhibits the activity of FGFRs, thereby blocking downstream signaling

pathways that promote tumor cell growth and survival.[1][2] Understanding this pathway is

essential for interpreting the pharmacological effects of the drug.
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Figure 1: Simplified FGFR Signaling Pathway and Mechanism of Infigratinib Action.
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Experimental Protocols
Bioanalytical Method for Infigratinib in Human Plasma
using LC-MS/MS
This protocol describes a validated method for the quantification of infigratinib in human plasma

using Infigratinib-d3 as an internal standard.

1.1. Materials and Reagents

Infigratinib reference standard

Infigratinib-d3 internal standard (IS)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Human plasma (K2EDTA)

1.2. Stock and Working Solutions Preparation

Infigratinib Stock Solution (1 mg/mL): Accurately weigh and dissolve infigratinib in an

appropriate solvent (e.g., DMSO or methanol).

Infigratinib-d3 Stock Solution (1 mg/mL): Prepare similarly to the infigratinib stock solution.

Working Solutions: Prepare serial dilutions of the infigratinib stock solution in 50:50 (v/v)

acetonitrile:water to create calibration standards and quality control (QC) samples.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Infigratinib-d3 stock

solution in 50:50 (v/v) acetonitrile:water.

1.3. Sample Preparation (Protein Precipitation)
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Pipette 50 µL of plasma sample (calibration standard, QC, or unknown) into a 1.5 mL

microcentrifuge tube.

Add 10 µL of the Infigratinib-d3 internal standard working solution.

Add 150 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.[5]

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

1.4. LC-MS/MS Conditions
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Parameter Condition

LC System
UPLC System (e.g., Waters ACQUITY UPLC I-

CLASS)[6]

Column

C18 reverse-phase column (e.g., Waters

ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7

µm)[5][6]

Mobile Phase A 0.1% Formic acid in water[5]

Mobile Phase B 0.1% Formic acid in acetonitrile[5]

Flow Rate 0.3 mL/min[5]

Gradient

Optimized for separation of infigratinib and IS. A

typical gradient might start at 10% B, ramp to

90% B, hold, and then re-equilibrate.

Injection Volume 5 µL

Column Temperature 40°C[6]

MS System
Triple Quadrupole Mass Spectrometer (e.g.,

SCIEX Triple Quad 5500)[6]

Ionization Mode Electrospray Ionization (ESI), Positive[6]

MRM Transitions

Infigratinib: m/z 560.2 -> 313.1 (Quantifier), m/z

560.2 -> 113.1 (Qualifier)Infigratinib-d3: m/z

563.2 -> 313.1 (or other appropriate fragment)

Source Parameters

Optimized for maximum signal intensity (e.g.,

Capillary voltage, source temperature, gas

flows).

Note: The MRM transition for Infigratinib-d3 is predicted. The precursor ion will be shifted by

+3 Da. The fragment ion may or may not be shifted depending on the position of the deuterium

labels. This should be confirmed experimentally.

Experimental Workflow
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The following diagram illustrates the general workflow for a typical bioanalytical assay using

Infigratinib-d3.
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Figure 2: General workflow for the bioanalysis of infigratinib using Infigratinib-d3.

Quantitative Data Summary
The following tables summarize typical validation parameters for an LC-MS/MS method for

infigratinib quantification. While specific data for Infigratinib-d3 as an internal standard is not

published, the performance is expected to be similar or superior to methods using other

internal standards.

Table 1: Linearity and Sensitivity

Parameter Typical Value Reference

Linear Range (ng/mL) 1 - 1640 [7]

Correlation Coefficient (r²) ≥ 0.999 [7][8]

Lower Limit of Quantification

(LLOQ) (ng/mL)
1 - 5 [7][8]

Table 2: Accuracy and Precision

QC Level
Concentr
ation
(ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%)

Referenc
e

LLOQ 2 < 15 85-115 < 15 85-115 [5]

Low QC 6 < 15 85-115 < 15 85-115 [5]

Medium

QC
300 < 15 85-115 < 15 85-115 [5]

High QC 480 < 15 85-115 < 15 85-115 [5]

Table 3: Recovery and Matrix Effect

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12377363/docs?utm_src=pdf-body-img#application-of-infigratinib-d3-in-mass-spectrometry-assays-a-comprehensive-guide
https://www.benchchem.com/product/b12377363/docs?utm_src=pdf-body#application-of-infigratinib-d3-in-mass-spectrometry-assays-a-comprehensive-guide
https://www.benchchem.com/product/b12377363/docs?utm_src=pdf-body#application-of-infigratinib-d3-in-mass-spectrometry-assays-a-comprehensive-guide
https://japsonline.com/abstract.php?article_id=4323&sts=2
https://japsonline.com/abstract.php?article_id=4323&sts=2
https://pubmed.ncbi.nlm.nih.gov/34325312/
https://japsonline.com/abstract.php?article_id=4323&sts=2
https://pubmed.ncbi.nlm.nih.gov/34325312/
https://arabjchem.org/establishment-and-validation-of-a-uplc-ms-ms-bioassay-for-the-quantification-of-infigratinib-in-rat-plasma/
https://arabjchem.org/establishment-and-validation-of-a-uplc-ms-ms-bioassay-for-the-quantification-of-infigratinib-in-rat-plasma/
https://arabjchem.org/establishment-and-validation-of-a-uplc-ms-ms-bioassay-for-the-quantification-of-infigratinib-in-rat-plasma/
https://arabjchem.org/establishment-and-validation-of-a-uplc-ms-ms-bioassay-for-the-quantification-of-infigratinib-in-rat-plasma/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value (%) Reference

Mean Recovery 96.36 - 98.14 [7]

Matrix Effect
Minimal and compensated by

IS

Conclusion
The use of Infigratinib-d3 as an internal standard in LC-MS/MS assays provides a robust and

reliable method for the quantification of infigratinib in various biological matrices. The protocols

and data presented here serve as a comprehensive guide for researchers, scientists, and drug

development professionals to establish and validate their own bioanalytical methods. The high

sensitivity, specificity, and accuracy of these methods are essential for the successful

development and clinical application of infigratinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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